CRA-026440
CRA-026440
CRA-026440 is a potent, broad-spectrum HDAC inhibitor. The Ki values against recombinant HDAC isoenzymes HDAC1, HDAC2, HDAC3, HDAC6, HDAC8, and HDAC10 are 4, 14, 11, 15, 7, and 20 nM respectively.
Brand Name:
Vulcanchem
CAS No.:
847460-34-8
VCID:
VC0007156
InChI:
InChI=1S/C23H24N4O4/c1-27(2)12-13-31-19-9-10-20-18(14-19)15-21(25-20)23(29)24-11-3-4-16-5-7-17(8-6-16)22(28)26-30/h5-10,14-15,25,30H,11-13H2,1-2H3,(H,24,29)(H,26,28)
SMILES:
CN(C)CCOC1=CC2=C(C=C1)NC(=C2)C(=O)NCC#CC3=CC=C(C=C3)C(=O)NO
Molecular Formula:
C₂₃H₂₄N₄O₄
Molecular Weight:
420.5 g/mol
CRA-026440
CAS No.: 847460-34-8
Inhibitors
VCID: VC0007156
Molecular Formula: C₂₃H₂₄N₄O₄
Molecular Weight: 420.5 g/mol
| CAS No. | 847460-34-8 |
|---|---|
| Product Name | CRA-026440 |
| Molecular Formula | C₂₃H₂₄N₄O₄ |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | 5-[2-(dimethylamino)ethoxy]-N-[3-[4-(hydroxycarbamoyl)phenyl]prop-2-ynyl]-1H-indole-2-carboxamide |
| Standard InChI | InChI=1S/C23H24N4O4/c1-27(2)12-13-31-19-9-10-20-18(14-19)15-21(25-20)23(29)24-11-3-4-16-5-7-17(8-6-16)22(28)26-30/h5-10,14-15,25,30H,11-13H2,1-2H3,(H,24,29)(H,26,28) |
| Standard InChIKey | OHUCIUMMEAYVKS-UHFFFAOYSA-N |
| SMILES | CN(C)CCOC1=CC2=C(C=C1)NC(=C2)C(=O)NCC#CC3=CC=C(C=C3)C(=O)NO |
| Canonical SMILES | CN(C)CCOC1=CC2=C(C=C1)NC(=C2)C(=O)NCC#CC3=CC=C(C=C3)C(=O)NO |
| Description | CRA-026440 is a potent, broad-spectrum HDAC inhibitor. The Ki values against recombinant HDAC isoenzymes HDAC1, HDAC2, HDAC3, HDAC6, HDAC8, and HDAC10 are 4, 14, 11, 15, 7, and 20 nM respectively. |
| Synonyms | CRA 026440 CRA-026440 CRA026440 |
| Reference | [1]. Cao ZA, et al. CRA-026440: a potent, broad-spectrum, hydroxamic histone deacetylase inhibitor with antiproliferative and antiangiogenic activity in vitro and in vivo. Mol Cancer Ther. 2006 Jul;5(7):1693-701. |
| PubChem Compound | 11619470 |
| Last Modified | Nov 11 2021 |
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